Cas no 2171198-76-6 (4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid)
4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid
- EN300-1580939
- 2171198-76-6
- 4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-17(13-24(29)28-14-18(15-28)7-6-12-25(30)31)27-26(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)/t17-/m0/s1
- InChI Key: GYKOVSNOVKJFNV-KRWDZBQOSA-N
- SMILES: O=C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 95.9Ų
4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1580939-0.05g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-0.1g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-0.25g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-0.5g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-1.0g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-2.5g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-5.0g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-10.0g |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1580939-50mg |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1580939-100mg |
4-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}butanoic acid |
2171198-76-6 | 100mg |
$2963.0 | 2023-09-24 |
4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid
Introduction to 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid (CAS No. 2171198-76-6)
4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid (CAS No. 2171198-76-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of azetidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired product formation.
The chemical structure of 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid is characterized by a butanoic acid moiety linked to an azetidine ring, which itself is functionalized with a butanoyl group and an Fmoc-amino group. This intricate structure confers unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those involved in protein-protein interactions and enzyme inhibition.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The Fmoc protecting group plays a crucial role in these applications by facilitating controlled deprotection steps during synthesis, ensuring the integrity and functionality of the final product.
In addition to its therapeutic potential, 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid has also been explored for its use in chemical biology. Its ability to modulate protein-protein interactions makes it an attractive tool for studying cellular processes and signaling pathways. For example, a study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively disrupt specific protein complexes, providing insights into their roles in cellular function and disease pathogenesis.
The synthesis of 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid involves several well-defined steps, including the formation of the azetidine ring, introduction of the Fmoc protecting group, and subsequent functionalization with the butanoyl and butanoic acid moieties. These synthetic routes are highly optimized to ensure high yields and purity, making the compound readily available for both academic research and industrial applications.
The physical properties of 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid, such as its solubility and stability, have been extensively characterized. It is generally stable under standard laboratory conditions but may require careful handling to prevent degradation. Its solubility in common organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in a wide range of experimental protocols.
In conclusion, 4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid (CAS No. 2171198-76-6) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and functional groups make it an invaluable tool for advancing our understanding of biological processes and developing new treatments for various diseases. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of medicinal chemistry and pharmaceutical innovation.
2171198-76-6 (4-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)